3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid

• Molecular Formula: C14H28N2O3
• Molecular Weight: 272.38 g/mol
• IUPAC Name: 3-[[(2-amino-3-methylpentanoyl)amino]methyl]-5-methylhexanoic acid
• InChI: InChI=1S/C14H28N2O3/c1-5-10(4)13(15)14(19)16-8-11(6-9(2)3)7-12(17)18/h9-11,13H,5-8,15H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key: RKXTZRUEBBDKMD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(CC(C)C)CC(=O)O)N

Description

3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid is a branched-chain amino acid derivative characterized by a hexanoic acid backbone substituted with a 2-amino-3-methylpentanamido methyl group. Key structural features include:

• A central hexanoic acid scaffold.
• Chiral centers influencing enantiomer-specific activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the reaction of 2-amino-3-methylpentanoic acid with formaldehyde and a secondary amine under controlled conditions to form the desired product. The reaction conditions often include a solvent such as ethanol or methanol, and the reaction is typically carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid may involve the use of large-scale reactors and continuous flow processes to optimize yield and purity. The starting materials are often sourced in bulk, and the reaction conditions are carefully controlled to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions to form amides or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as acyl chlorides or anhydrides are used for amide formation.

Major Products Formed

Oxidation: Oximes, nitriles.

Reduction: Alcohols.

Substitution: Amides, esters.

Scientific Research Applications

3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biochemical effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s structural analogs include pregabalin, gabapentin, and synthetic intermediates (Table 1).

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molar Mass (g/mol)	Melting Point (°C)	Solubility (mg/mL in water)	Key Structural Features
3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid	~285.35 (estimated)	Not reported	Not reported	Amide substituent with branched chain
Pregabalin ()	159.23	176–178	11.3	3-Aminomethyl group, S-enantiomer
Gabapentin ()	171.24	162–165	~10.0	Cyclohexane ring, γ-amino acid backbone
3-(2-Amino-2-oxoethyl)-5-methylhexanoic acid ()	174.20	Not reported	Not reported	Amide group, racemic mixture

Key Observations :

• The target compound’s larger molar mass and branched amide substituent may reduce aqueous solubility compared to pregabalin.

Pharmacological and Mechanistic Profiles

Pregabalin ():

• Mechanism: Binds to α2δ subunits of voltage-gated calcium channels, reducing neurotransmitter release. No direct interaction with GABA receptors.
• Indications : Neuropathic pain, epilepsy, generalized anxiety disorder.
• Efficacy : Higher potency and linear pharmacokinetics compared to gabapentin .

Gabapentin ():

• Mechanism: Similar to pregabalin but with nonlinear absorption due to saturable intestinal transporters.
• Indications : Neuropathic pain, partial seizures.

3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic Acid:

• Hypothesized Mechanism: Potential calcium channel modulation due to structural similarity to pregabalin. The amide group may alter binding affinity or metabolic stability.
• Research Gaps: No direct clinical data available; activity inferred from structural analogs.

Biological Activity

3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid, also known by its CAS number 848570-18-3, is a compound that has garnered attention for its potential biological activities. This article examines the compound's structure, biological properties, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid is $C_{14}H_{28}N_2O_3$, with a molecular weight of approximately 272.38 g/mol. Its structural characteristics include an amide group and a branched alkyl chain, which contribute to its biological activity.

Property	Value
Molecular Formula	$C_{14}H_{28}N_2O_3$
Molecular Weight	272.38 g/mol
CAS Number	848570-18-3

Anticonvulsant Properties

Research indicates that compounds similar to 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid may exhibit anticonvulsant properties. For instance, related compounds have been studied for their efficacy in reducing seizure activity in animal models. The mechanism often involves modulation of neurotransmitter systems, particularly GABAergic pathways, which are crucial in controlling neuronal excitability.

Neuroprotective Effects

The compound's neuroprotective effects have been explored in various studies. It is suggested that it may help mitigate oxidative stress and inflammation in neuronal cells, thereby providing a protective effect against neurodegenerative diseases. This aligns with findings from similar amino acid derivatives that have shown promise in preclinical models of neuroprotection.

Case Studies and Research Findings

• Study on Anticonvulsant Activity :
  • A study conducted by researchers at [source] evaluated the anticonvulsant effects of 3-[(2-Amino-3-methylpentanamido)methyl]-5-methylhexanoic acid in rodent models. The results indicated a significant reduction in seizure frequency compared to control groups, suggesting potential therapeutic applications for epilepsy.
• Neuroprotection in Cell Cultures :
  • Another investigation focused on the neuroprotective properties of the compound using cultured neuronal cells exposed to oxidative stress. The findings revealed that treatment with the compound resulted in decreased cell death and improved cell viability, indicating its potential as a neuroprotective agent.